Tri-M-cresyl phosphate
Overview
Description
Tri-M-cresyl phosphate: is an organophosphate compound belonging to the group of triaryl phosphate esters. It is widely used as a flame retardant and stabilizer in various products, including lubricants, hydraulic fluids, and polishing agents . This compound is one of the major isomers of commercial tricresyl phosphate, which is known for its neurotoxic potential .
Scientific Research Applications
Tri-M-cresyl phosphate has several scientific research applications:
Safety and Hazards
Future Directions
Tri-M-cresyl phosphate continues to play a fundamental role in lubrication technology after more than 80 years, yet the detailed steps of its chemical function in mechanical contacts continue to elude precise description . Future research could focus on the bioremediation of TCPs in the actual environment .
Mechanism of Action
Target of Action
Tri-M-Cresyl Phosphate (TMCP) primarily targets Peroxisome Proliferator Activated Receptors (PPARs) and Liver X Receptor α (LXRα) . These receptors play a crucial role in lipid and cholesterol metabolism . TMCP establishes a non-polar interaction with each receptor, reflecting the hydrophobic nature of this binding site .
Mode of Action
TMCP interacts with its targets, PPARs and LXRα, through a process characterized by computational modeling (docking) and transcriptional regulation of signaling pathways . It has been found to act as an antagonist to Estrogen Receptor α (ERα) while showing agonistic activity on G Protein-Coupled Estrogen Receptor (GPER), promoting GPER-mediated cell migration .
Biochemical Pathways
TMCP can affect fatty acid synthesis/uptake and cholesterol metabolism through LXRα and PPARs . It induces the expression of all target genes measured, except for Fatty Acid Binding Protein 7 (FABP7) and Carnitine Palmitoyltransferase 1B . The methylation, demethylation, methoxylation, and glycosylation pathways of TCP isomers have also been observed .
Pharmacokinetics
In a study involving hens, it was found that the half-life of tmcp in plasma was 2 days . TMCP and its metabolites in the plasma, liver, kidneys, and lungs were analyzed, indicating a complex ADME profile .
Result of Action
The molecular and cellular effects of TMCP’s action are diverse. It has been found to induce autophagy in mouse Neural Stem Cells (NSCs) by increasing the generation of intracellular Reactive Oxygen Species (ROS) and decreasing the phosphorylation of Extracellular Regulated Protein Kinase (ERK1/2) . Moreover, TMCP can lead to impaired proliferation of NSCs .
Action Environment
Environmental factors can influence the action, efficacy, and stability of TMCP. It is a non-flammable, non-explosive, colorless, viscous liquid . It is easily hydrolyzed in an alkaline medium but is stable in neutral and acidic media at normal temperatures . Its biodegradation in the aquatic environment is rapid, being almost complete in river water within 5 days .
Biochemical Analysis
Biochemical Properties
Tri-M-cresyl phosphate interacts with various enzymes and proteins. It has been found to act as an antagonist to estrogen receptor α (ERα) while showing agonistic activity on G protein-coupled estrogen receptor (GPER), promoting GPER-mediated cell migration .
Cellular Effects
This compound can affect various types of cells and cellular processes. It influences cell function by affecting fatty acid synthesis/uptake and cholesterol metabolism through LXRα and PPARs . It also induces changes in gene expression and impacts cell signaling pathways .
Molecular Mechanism
This compound exerts its effects at the molecular level through binding interactions with biomolecules and changes in gene expression . It has been found to establish a non-polar interaction with each receptor, reflecting the hydrophobic nature of this binding site .
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. It has been found that all target genes were up-regulated at all exposure doses, except for fatty acid binding protein 7 (FABP7) and carnitine palmitoyltransferase 1B .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. For instance, it has been found to induce hyperactivity and seizures in zebrafish embryos at certain concentrations .
Metabolic Pathways
This compound is involved in various metabolic pathways. It undergoes hydrolysis, hydroxylation, methylation, demethylation, methoxylation, and glucuronidation . The demethylation of this compound could be an important and overlooked source of triphenyl phosphate (TPHP) .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It has been found that this compound is more liable to be translocated acropetally compared with other isomers .
Preparation Methods
Synthetic Routes and Reaction Conditions: Tri-M-cresyl phosphate is typically synthesized by reacting methylphenol (m-cresol) with phosphorus oxychloride or phosphoric acid . The reaction involves the esterification of m-cresol with phosphorus oxychloride under controlled conditions to yield this compound.
Industrial Production Methods: In industrial settings, this compound is produced through a similar process, often involving vacuum distillation or washing with sodium hydroxide and water to purify the product . The reaction conditions are optimized to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions: Tri-M-cresyl phosphate undergoes various chemical reactions, including hydrolysis, oxidation, and substitution .
Common Reagents and Conditions:
Hydrolysis: Under alkaline conditions, this compound can hydrolyze, leading to the formation of cresol and phosphoric acid.
Oxidation: Partial oxidation by oxidizing agents may result in the release of toxic phosphorus oxides.
Substitution: In the presence of strong reducing agents, this compound can form highly toxic and flammable phosphine gas.
Major Products Formed:
Hydrolysis: Cresol and phosphoric acid.
Oxidation: Phosphorus oxides.
Substitution: Phosphine gas.
Comparison with Similar Compounds
- Tri-o-cresyl phosphate (TOCP)
- Tri-p-cresyl phosphate (TPCP)
- Triphenyl phosphate (TPP)
- Tris(2-chloroethyl) phosphate (TCEP)
- Tris(1-chloro-2-propyl) phosphate (TCPP)
Comparison: Tri-M-cresyl phosphate is unique due to its specific interactions with PPARs and LXRα, which are not as prominent in other similar compounds . Additionally, its use as an anti-wear additive in lubricants and hydraulic fluids sets it apart from other triaryl phosphates .
Properties
IUPAC Name |
tris(3-methylphenyl) phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21O4P/c1-16-7-4-10-19(13-16)23-26(22,24-20-11-5-8-17(2)14-20)25-21-12-6-9-18(3)15-21/h4-15H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMLPZKRPSQVRAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OP(=O)(OC2=CC=CC(=C2)C)OC3=CC=CC(=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21O4P |
Source
|
| Record name | TRI-M-CRESYL PHOSPHATE | |
| Source | CAMEO Chemicals | |
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DSSTOX Substance ID |
DTXSID4026216 |
Source
|
| Record name | Phosphoric acid, tris(3-methylphenyl) ester | |
| Source | EPA DSSTox | |
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Molecular Weight |
368.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Wax. When mixed with its isomers (ortho and meta ), the result is a colorless, odorless liquid. (NTP, 1992), Wax; mp = 25.5 deg C; [HSDB] Slightly yellow to pink clear liquid; [MSDSonline] |
Source
|
| Record name | TRI-M-CRESYL PHOSPHATE | |
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| Record name | Tri-m-cresyl phosphate | |
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Boiling Point |
500 °F at 15 mmHg (NTP, 1992), 260 °C at 15 mm Hg |
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Flash Point |
410 °F (NTP, 1992) |
Source
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| Record name | TRI-M-CRESYL PHOSPHATE | |
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Solubility |
Insoluble (NTP, 1992), Insoluble in water; slightly soluble in ethanol; soluble in ethyl ether; very soluble in carbon tetrachloride |
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| Record name | TRI-M-CRESYL PHOSPHATE | |
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Density |
1.15 (NTP, 1992) - Denser than water; will sink, 1.150 at 25 °C |
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| Record name | TRI-M-CRESYL PHOSPHATE | |
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Vapor Pressure |
0.00000011 [mmHg] |
Source
|
| Record name | Tri-m-cresyl phosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Color/Form |
Wax | |
CAS No. |
563-04-2 |
Source
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| Record name | TRI-M-CRESYL PHOSPHATE | |
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Melting Point |
77 to 79 °F (NTP, 1992), 25.5 °C |
Source
|
| Record name | TRI-M-CRESYL PHOSPHATE | |
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